ethyl 3-carbamoyl-2-(4-(N,N-diisobutylsulfamoyl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate
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Overview
Description
This would typically include the compound’s IUPAC name, its molecular formula, and its structure. The structure can be determined using techniques like X-ray crystallography .
Synthesis Analysis
This involves understanding the chemical reactions used to synthesize the compound. It often requires knowledge of organic chemistry and the ability to interpret chemical reaction schemes .Molecular Structure Analysis
Techniques like NMR spectroscopy, mass spectrometry, and infrared spectroscopy are often used to analyze a compound’s molecular structure .Chemical Reactions Analysis
This involves studying how the compound reacts with other substances. It could involve carrying out the reactions in a lab and observing the results .Physical and Chemical Properties Analysis
This could involve determining properties like the compound’s melting point, boiling point, solubility in various solvents, and stability under different conditions .Scientific Research Applications
Synthesis Techniques
Researchers have developed various synthetic routes to create complex molecules, including thieno[2,3-c]pyridine derivatives, which are structurally related to the specified compound. For instance, Zhu et al. (2003) described an expedient phosphine-catalyzed [4 + 2] annulation process to synthesize highly functionalized tetrahydropyridines, showcasing the synthetic versatility of related chemical frameworks (Zhu, Lan, & Kwon, 2003). This technique emphasizes the importance of regioselectivity and high yields in the synthesis of complex organic molecules.
Structural and Thermostability Studies
Carboxylate-assisted ethylamide metal–organic frameworks have been studied for their synthesis, structure, thermostability, and luminescence properties. Sun et al. (2012) explored a series of such frameworks, revealing intricate crystal structures and potential applications in materials science due to their unique properties (Sun et al., 2012). These findings underscore the broader implications of studying carboxylate and related structures for developing new materials with specific functionalities.
Antimycobacterial Agents
Research into the pharmacological potential of related compounds has identified promising antimycobacterial agents. Kumar Raju et al. (2010) synthesized highly functionalized tetrahydro-pyridines and pyridines, demonstrating significant activity against Mycobacterium tuberculosis. One compound, in particular, showed remarkable potency, being more effective than first-line anti-tuberculosis drugs (Kumar Raju, Stephen, & Perumal, 2010). This research highlights the potential of thieno[2,3-c]pyridine derivatives in developing new treatments for tuberculosis.
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
ethyl 2-[[4-[bis(2-methylpropyl)sulfamoyl]benzoyl]amino]-3-carbamoyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H36N4O6S2/c1-6-36-26(33)29-12-11-20-21(15-29)37-25(22(20)23(27)31)28-24(32)18-7-9-19(10-8-18)38(34,35)30(13-16(2)3)14-17(4)5/h7-10,16-17H,6,11-15H2,1-5H3,(H2,27,31)(H,28,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKKMYQIWOUTTSB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CC(C)C)CC(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H36N4O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
564.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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